Cas no 35166-49-5 (L-Histidine, 3-ethyl-)

• Product Name: L-Histidine, 3-ethyl-
• CAS No: 35166-49-5
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 314468
• PubChem ID: 3082416
• Update Time: 2025-04-19

L-Histidine, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• L-Histidine, 3-ethyl-
• (2S)-2-amino-3-(3-ethylimidazol-4-yl)propanoic acid
• DTXSID50188660
• AKOS014320559
• NP-ethyl-L-histidine
• 3-Ethylhistidine
• (S)-2-Amino-3-(1-ethyl-1H-imidazol-5-yl)propanoic acid
• SCHEMBL5795113
• 1601092-99-2
• 35166-49-5

• Inchi： 1S/C8H13N3O2/c1-2-11-5-10-4-6(11)3-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)/t7-/m0/s1
• InChI Key： KOAWDFCVOHGUFB-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1=CN=CN1CC)N)=O

Computed Properties

• Exact Mass: 183.10089
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 81.14